Cas no 716-38-1 (4-(dimethylamino)-1-phenylpyrrolidin-2-one)

• Product Name: 4-(dimethylamino)-1-phenylpyrrolidin-2-one
• CAS No: 716-38-1
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1748995
• PubChem ID: 69742
• Update Time: 2025-04-21

4-(dimethylamino)-1-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-1-phenylpyrrolidin-2-one
• 2-pyrrolidinone, 4-(dimethylamino)-1-phenyl-
• 716-38-1
• DTXSID40992152
• 2-Pyrrolidinone, 4-dimethylamino-1-phenyl-
• 4-Dimethylamino-1-phenyl-2-pyrrolidinone
• 5-22-12-00473 (Beilstein Handbook Reference)
• BRN 0479415

• Inchi： 1S/C12H16N2O/c1-13(2)11-8-12(15)14(9-11)10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
• InChI Key： XVTZQNZGUDNVOW-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 204.12638
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55